molecular formula C6H3BrFN3 B8633551 2-Azido-1-bromo-4-fluorobenzene

2-Azido-1-bromo-4-fluorobenzene

Cat. No.: B8633551
M. Wt: 216.01 g/mol
InChI Key: IGDQOIBCFYWRBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Azido-1-bromo-4-fluorobenzene is a useful research compound. Its molecular formula is C6H3BrFN3 and its molecular weight is 216.01 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H3BrFN3

Molecular Weight

216.01 g/mol

IUPAC Name

2-azido-1-bromo-4-fluorobenzene

InChI

InChI=1S/C6H3BrFN3/c7-5-2-1-4(8)3-6(5)10-11-9/h1-3H

InChI Key

IGDQOIBCFYWRBZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)N=[N+]=[N-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-5-fluoro aniline (2.00 g, 10.53 mmol) was dissolved in concentrated HCl (10 mL) and water (10 mL) and cooled to 0° C. Aqueous NaNO2 solution (1.09 g, 15.8 mmol of NaNO2 in 10 mL of water) was added dropwise at such a rate that the temperature did not exceed 5° C. This mixture was stirred at 0° C. for 1.5 h. A solution of NaN3 (1.027 g, 15.8 mmol) and NaOAc (12.95 g, 158 mmol) in water (50 mL) was then added at 0-5° C. and the mixture was stirred for an additional 1 h at this temperature. The mixture was extracted with ethyl acetate and the combined extracts were washed with brine and dried over Na2SO4. The filtrate was concentrated to afford the title compound as a tan solid (2.19 g, 96% yield): 1H NMR (400 MHz, CDCl3): 7.53 (1 H, dd, J=8.8, 5.6 Hz), 6.94 (1 H, dd, J=8.8, 2.8 Hz), 6.79 (1 H, ddd, J=8.8, 7.6, 2.8 Hz).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.027 g
Type
reactant
Reaction Step Three
Name
Quantity
12.95 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Yield
96%

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